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Compound of Interest

Compound Name: ZG1077

Cat. No.: B12404954 Get Quote

Disclaimer: This document provides essential safety and logistical information for the handling

and disposal of ZG1077 based on general laboratory safety principles for potent research

chemicals. ZG1077 is identified as a covalent KRAS G12C inhibitor for research use.[1][2][3]

The information herein is intended to supplement, not replace, the official Safety Data Sheet

(SDS) provided by the manufacturer. Always consult the official SDS and your institution's

Environmental Health and Safety (EHS) office before handling or disposing of this compound.

Immediate Safety and Operational Plan
ZG1077 is a potent bioactive compound that requires careful handling to ensure personnel

safety and environmental protection. Adherence to standard laboratory safety protocols for

hazardous chemicals is mandatory.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield must be worn.

Hand Protection: Chemically resistant gloves (e.g., nitrile) are required.

Body Protection: A laboratory coat must be worn at all times.

Emergency First Aid Procedures: In the event of accidental exposure, follow these immediate

first aid measures, which are standard for handling potent chemical compounds[4]:
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Exposure Route First Aid Procedure

Skin Contact

Immediately wash the affected area with soap

and copious amounts of water. Remove

contaminated clothing.

Eye Contact

Flush eyes with plenty of water for at least 15

minutes, occasionally lifting the upper and lower

eyelids. Seek immediate medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water and seek immediate medical attention.

Never give anything by mouth to an

unconscious person.

ZG1077 Chemical and Physical Properties
Below is a summary of the available quantitative data for ZG1077.

Property Value

Chemical Formula C₃₃H₃₃F₂N₅O₅S[1][2]

Molecular Weight 649.71 g/mol [1][2]

CAS Number 2670380-82-0[1][2]

Storage (Powder) 2 years at -20°C[2]

Storage (in DMSO) 2 weeks at 4°C, 6 months at -80°C[2]

Step-by-Step Disposal Procedures for ZG1077
The disposal of ZG1077 and its contaminated materials must be managed as hazardous

chemical waste. Adherence to local, state, and federal regulations is essential. Do not dispose

of ZG1077 down the drain or in regular trash.
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Experimental Protocol for Waste Segregation and Disposal:

Waste Segregation:

Do not mix ZG1077 waste with non-hazardous materials.

Solid Waste: Collect all solid waste contaminated with ZG1077 (e.g., gloves, pipette tips,

empty vials, absorbent paper) in a designated, leak-proof, and clearly labeled hazardous

waste container.

Liquid Waste: Collect all liquid waste containing ZG1077 (e.g., unused solutions,

contaminated solvents) in a separate, sealed, and chemically resistant hazardous waste

container.

Container Labeling:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical

name "ZG1077," and the CAS number "2670380-82-0".

Include the date when the waste was first added to the container.

Storage of Waste:

Store hazardous waste containers in a designated, secure, and well-ventilated area, away

from general lab traffic.

Ensure the storage area has secondary containment to prevent spills.

Consult your institution's EHS office for specific storage time limits.

Arranging for Pickup:

Contact your institution's EHS office to schedule a pickup for the hazardous waste.

Provide them with all necessary information about the waste stream.

ZG1077 Disposal Workflow
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The following diagram illustrates the logical workflow for the proper disposal of ZG1077.

ZG1077 Disposal Workflow
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Caption: Workflow for the safe segregation and disposal of ZG1077 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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